Cas no 2228229-98-7 (3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol
• CAS No: 2228229-98-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6029536
• PubChem ID: 165675816
• Update Time: 2025-05-20

3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol
• EN300-1812848
• 2228229-98-7
• 3-[(2,3-dimethylphenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C13H19NO/c1-10-4-3-5-12(11(10)2)8-13(15)6-7-14-9-13/h3-5,14-15H,6-9H2,1-2H3
• InChI Key： DNHZIEZKEZDLQP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C)C=2C)CNCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol

Introduction to 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 2228229-98-7)

3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228229-98-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinol class, characterized by a pyrrolidine ring substituted with a hydroxyl group and an aromatic side chain. The presence of 2,3-dimethylphenyl (xylene derivative) in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol consists of a pyrrolidine core linked to a bulky aromatic group. This architectural feature is particularly noteworthy in medicinal chemistry, as it allows for modulation of both lipophilicity and metabolic stability. The 2,3-dimethylphenyl substituent enhances the compound's solubility in organic solvents while potentially influencing its interaction with biological targets. Such structural attributes make it an attractive candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds like pyrrolidinols due to their diverse biological activities. Studies have demonstrated that pyrrolidine derivatives exhibit potential pharmacological effects across multiple therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The specific substitution pattern in 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol may contribute to its unique pharmacokinetic profile, which is crucial for optimizing drug efficacy and safety.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The aromatic moiety in 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol could serve as a key interaction site for binding to kinase active sites, thereby modulating their activity. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain kinases, although further experimental validation is necessary.

Another area of interest lies in the compound's potential application as an intermediate in the synthesis of more complex pharmaceutical molecules. The presence of both a hydroxyl group and an aromatic ring provides multiple functional handles for chemical modification. This versatility allows medicinal chemists to explore diverse derivatization strategies, leading to the development of novel analogs with enhanced biological activity or improved pharmacokinetic properties.

The synthesis of 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes may involve multi-step reactions requiring careful optimization to achieve high yields and purity. Advances in catalytic methods and flow chemistry have recently enabled more efficient synthesis strategies for such complex molecules. These innovations could potentially streamline the production process for CAS No. 2228229-98-7, making it more accessible for research applications.

In the context of drug discovery pipelines, compounds like 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol are often screened for their ability to interact with biological targets through high-throughput screening (HTS) platforms. The structural features of this compound make it a promising candidate for such assays, particularly those focused on enzyme inhibition or receptor binding studies. The 2,3-dimethylphenyl group could enhance binding affinity by providing van der Waals interactions or hydrophobic complementarity with target proteins.

Recent publications have highlighted the importance of scaffold diversity in medicinal chemistry libraries. Compounds featuring unique structural motifs can lead to unexpected biological outcomes, often providing insights into new therapeutic mechanisms. CAS No. 2228229-98-7, with its distinct pyrrolidinol core and aromatic side chain, aligns well with this principle of structural innovation. Its exploration could yield novel insights into disease pathways and inspire the design of next-generation therapeutics.

The pharmacological profile of 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol is still under investigation, but preliminary data suggest promising applications in areas such as neurodegenerative diseases and inflammatory conditions. The pyrrolidine ring is known to be present in several approved drugs due to its favorable pharmacokinetic properties, while the hydroxyl group can serve as a hydrogen bond acceptor or participate in polar interactions with biological targets. These features collectively contribute to the compound's potential as a lead molecule.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2228229-98-7 will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic domains. By leveraging computational modeling and synthetic chemistry advancements, researchers can accelerate the development process for these promising candidates.

In conclusion, 3-(2,3-dimethylphenyl)methylpyrrolidin-3-ol (CAS No. 2228229-98-7) represents a fascinating entry point into pharmaceutical research due to its distinctive chemical architecture and potential biological activities. Its exploration holds promise not only for addressing unmet medical needs but also for advancing our understanding of molecular interactions at the interface between chemistry and biology.